N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide

• IUPAC Name: N-[4-(furan-2-yl)pyrimidin-2-yl]-2-(4-nitrophenoxy)propanamide
• InChI: InChI=1S/C17H14N4O5/c1-11(26-13-6-4-12(5-7-13)21(23)24)16(22)20-17-18-9-8-14(19-17)15-3-2-10-25-15/h2-11H,1H3,(H,18,19,20,22)
• InChI Key: NSKIXOSNAFXHIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CC(=N1)C2=CC=CO2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol

Description

N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide, also known as FTY720, is a synthetic compound that was first discovered in the late 1990s. It was initially developed as an immunosuppressant drug for the treatment of multiple sclerosis. However, recent studies have shown that FTY720 possesses a wide range of biological activities beyond its original intended use. In

Mechanism of Action

The mechanism of action of N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide involves the activation of sphingosine-1-phosphate (S1P) receptors. N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide is phosphorylated by sphingosine kinase 2 (SphK2) to form N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide-phosphate, which binds to S1P receptors and induces internalization and degradation of the receptor. This leads to the sequestration of lymphocytes in lymphoid tissues and prevents their migration to peripheral tissues, resulting in immunosuppression.
Biochemical and Physiological Effects:
N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has been shown to have a wide range of biochemical and physiological effects. It can induce apoptosis in cancer cells, reduce inflammation in autoimmune diseases, improve vascular function in cardiovascular diseases, and prevent the rejection of transplanted organs. N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has also been found to modulate the immune system by regulating the differentiation and function of various immune cells, including T cells, B cells, and dendritic cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide in lab experiments is its specificity for S1P receptors, which allows for the selective modulation of the immune system. N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide is also relatively easy to synthesize and has a long half-life in vivo. However, N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide. One area of interest is the exploration of N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide as a potential therapeutic agent for the treatment of cancer, autoimmune diseases, and cardiovascular diseases. Another area of interest is the development of new analogs of N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide with improved pharmacokinetic properties and reduced toxicity. Additionally, the role of N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide in modulating the gut microbiome and its potential application in the treatment of gastrointestinal diseases is an emerging area of research.

Scientific Research Applications

N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune diseases, and cardiovascular diseases. In cancer research, N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In autoimmune diseases, N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has been demonstrated to reduce inflammation and prevent the progression of the disease. In cardiovascular diseases, N-[4-(2-furyl)-2-pyrimidinyl]-2-(4-nitrophenoxy)propanamide has been found to improve vascular function and reduce atherosclerosis.